molecular formula C11H17Cl2NO2 B8460487 2,2-Dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethan-1-one CAS No. 71526-09-5

2,2-Dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethan-1-one

Cat. No. B8460487
CAS RN: 71526-09-5
M. Wt: 266.16 g/mol
InChI Key: YVXOLHCUUFEQFQ-UHFFFAOYSA-N
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Description

2,2-Dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H17Cl2NO2 and its molecular weight is 266.16 g/mol. The purity is usually 95%.
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properties

CAS RN

71526-09-5

Molecular Formula

C11H17Cl2NO2

Molecular Weight

266.16 g/mol

IUPAC Name

2,2-dichloro-1-(8-methyl-1-oxa-4-azaspiro[4.5]decan-4-yl)ethanone

InChI

InChI=1S/C11H17Cl2NO2/c1-8-2-4-11(5-3-8)14(6-7-16-11)10(15)9(12)13/h8-9H,2-7H2,1H3

InChI Key

YVXOLHCUUFEQFQ-UHFFFAOYSA-N

Canonical SMILES

CC1CCC2(CC1)N(CCO2)C(=O)C(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

From a boiling mixture of 11.2 g. (0.1 moles) of 4-methyl-cyclohexanone and 6.1 g. (0.1 moles) of ethanolamine in 100 ml. of benzene the formed water is continuously distilled off. Boiling is continued until 1.8 ml. of water are separated. The reaction mixture is then cooled and 8 g. (0.1 moles) of pyridine are added followed by dropwise addition of 14.7 g. (0.1 moles) of dichloroacetyl chloride with external salt/ice cooling. Further following the procedure described in Example 2, 20.7 g. (0.078 moles) of a rose, oily product are obtained. Recrystallization from absolute ethanol affords a white, crystalline product melting at 119° to 120° C. The structure of the compound obtained can be verified by IR spectrum analysis.
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